Cas no 898762-62-4 (4'-Chloro-3-(3-chlorophenyl)propiophenone)

• Product Name: 4'-Chloro-3-(3-chlorophenyl)propiophenone
• CAS No: 898762-62-4
• MF: C₁₅H₁₂Cl₂O
• MW: 279.161182403564
• CID: 873875
• PubChem ID: 24726034
• Update Time: 2025-04-19

4'-Chloro-3-(3-chlorophenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 3-(3-chlorophenyl)-1-(4-chlorophenyl)propan-1-one
• 4'-CHLORO-3-(3-CHLOROPHENYL)PROPIOPHENONE
• 898762-62-4
• AKOS016021891
• DTXSID40644427
• MFCD03843418
• 4'-Chloro-3-(3-chlorophenyl)propiophenone

• MDL： MFCD03843418
• Inchi： 1S/C15H12Cl2O/c16-13-7-5-12(6-8-13)15(18)9-4-11-2-1-3-14(17)10-11/h1-3,5-8,10H,4,9H2
• InChI Key： FBODZBSXGUYQLO-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CCC(C1C=CC(=CC=1)Cl)=O

Computed Properties

• Exact Mass: 278.02700
• Monoisotopic Mass: 278.0265204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 4.80890